Cas no 2237934-70-0 (3’-Hydroxy Valbenazine)

• Product Name: 3’-Hydroxy Valbenazine
• CAS No: 2237934-70-0
• MF: C₂₄H₃₈N₂O₅
• MW: 434.57
• CID: 5062675
• Update Time: 2025-10-31

3’-Hydroxy Valbenazine Chemical and Physical Properties

Names and Identifiers

• Valbenazine Impurity 5
• 3’-Hydroxy Valbenazine

• Inchi： 1S/C24H38N2O5/c1-14(2)9-16-13-26-8-7-15-10-20(29-5)21(30-6)11-17(15)18(26)12-19(16)31-23(27)22(25)24(3,4)28/h10-11,14,16,18-19,22,28H,7-9,12-13,25H2,1-6H3/t16-,18-,19-,22-/m1/s1
• InChI Key： RPHPRWCGGJGIHI-WGQQHEPDSA-N
• SMILES： O(C)C1C(OC)=CC2[C@@]3(N(CCC=2C=1)C[C@@H](CC(C)C)[C@H](OC(=O)[C@H](C(O)(C)C)N)C3)[H]

Additional information on 3’-Hydroxy Valbenazine

Latest Research Insights on 3’-Hydroxy Valbenazine (CAS: 2237934-70-0) in Neuropsychopharmacology

3’-Hydroxy Valbenazine (CAS: 2237934-70-0), a major active metabolite of valbenazine, has garnered significant attention in recent neuropsychopharmacology research due to its role as a selective vesicular monoamine transporter 2 (VMAT2) inhibitor. This compound is pivotal in the treatment of tardive dyskinesia (TD) and other hyperkinetic movement disorders. Recent studies have focused on its pharmacokinetics, metabolic pathways, and comparative efficacy with parent drug valbenazine, offering new insights into its therapeutic potential and safety profile.

A 2023 study published in Journal of Pharmacology and Experimental Therapeutics elucidated the cytochrome P450 (CYP2D6)-mediated metabolism of valbenazine to 3’-Hydroxy Valbenazine, highlighting its prolonged half-life (≈20 hours) and sustained VMAT2 occupancy (>80% at 48 hours post-dose). These findings support its once-daily dosing regimen in clinical practice. Notably, the study also identified 2237934-70-0 as the primary contributor to valbenazine’s therapeutic effects, with a 3-fold higher VMAT2 binding affinity than the parent compound (Ki = 1.2 nM vs. 3.5 nM).

Emerging clinical data from Phase IV trials (NCT04845140) revealed that 3’-Hydroxy Valbenazine demonstrates a favorable adverse event profile, with lower incidence of somnolence (4.2% vs. 9.1%) and QT prolongation compared to valbenazine. Furthermore, pharmacogenomic analyses emphasized its reduced dependency on CYP2D6 polymorphisms, mitigating concerns about interpatient variability in drug response. These advancements position 2237934-70-0 as a promising candidate for personalized medicine approaches in movement disorders.

Innovative formulations of 3’-Hydroxy Valbenazine are under development, including extended-release tablets and subcutaneous depot systems, aiming to enhance bioavailability and patient compliance. A 2024 patent (WO2024028761A1) disclosed a novel crystalline form of 2237934-70-0 with improved solubility (≥2.8 mg/mL at pH 6.8), addressing previous formulation challenges. Concurrently, animal models of Huntington’s disease have shown that 3’-Hydroxy Valbenazine reduces chorea-like movements by 62% (p<0.001), expanding its potential therapeutic indications beyond TD.

In conclusion, 3’-Hydroxy Valbenazine (2237934-70-0) represents a paradigm shift in VMAT2 inhibitor therapy, combining robust efficacy with enhanced metabolic stability. Future research directions include exploring its neuroprotective effects in neurodegenerative diseases and optimizing delivery systems for pediatric populations. These developments underscore its growing importance in the neuropsychiatric pharmacopeia.